![molecular formula C14H13N3OS B4680164 2-(1H-benzimidazol-1-yl)-N-(2-thienylmethyl)acetamide](/img/structure/B4680164.png)
2-(1H-benzimidazol-1-yl)-N-(2-thienylmethyl)acetamide
Description
Synthesis Analysis
Benzimidazole derivatives, including compounds similar to “2-(1H-benzimidazol-1-yl)-N-(2-thienylmethyl)acetamide”, are synthesized through various chemical reactions, often involving the formation of benzimidazole through the condensation of o-phenylenediamine with carboxylic acids or their derivatives. The synthesis can involve multiple steps, including nucleophilic substitution reactions, to introduce different functional groups at specific positions on the benzimidazole ring, thereby modifying the compound's properties and activities (Li Ying-jun, 2012).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is characterized by the presence of a benzimidazole core, which is a fused ring structure combining benzene and imidazole rings. This core structure can be modified with various substituents, influencing the compound's physical and chemical properties. Structural elucidation techniques such as NMR and X-ray crystallography are commonly used to determine the precise arrangement of atoms within these molecules and to study their isomeric forms and tautomeric ratios (Li Ying-jun, 2012).
Chemical Reactions and Properties
Benzimidazole derivatives undergo various chemical reactions, including electrophilic and nucleophilic substitutions, which are pivotal in modifying their chemical structures for specific purposes. These reactions enable the introduction of different functional groups, altering the compound's reactivity, solubility, and biological activity. The reactivity of these compounds is significantly influenced by the electronic nature of the substituents attached to the benzimidazole ring (Shibuya et al., 2018).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting point, and stability, are crucial for their application in different fields. These properties are determined by the molecular structure and the nature of the substituents. For instance, the solubility in various solvents can be affected by the presence of polar or non-polar groups, influencing the compound's application in pharmaceutical formulations (Shibuya et al., 2018).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, including acidity/basicity, reactivity towards different reagents, and stability under various conditions, are fundamental for their chemical and biological applications. These properties are influenced by the electronic effects of substituents on the benzimidazole core and the overall molecular architecture. The pKa values, reactivity patterns, and stability under physiological conditions are critical parameters in the development of pharmaceutical agents (Duran & Canbaz, 2013).
properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS/c18-14(15-8-11-4-3-7-19-11)9-17-10-16-12-5-1-2-6-13(12)17/h1-7,10H,8-9H2,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJXNOAXCKFMKJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC(=O)NCC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.